Cas no 2137089-53-1 (5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid)

5-Methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid is a chiral heterocyclic compound featuring a fused triazole-oxazolidine scaffold. Its stereospecific (4R) configuration and functionalized carboxylic acid group make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules with potential antimicrobial or antiviral properties. The rigid triazole core enhances metabolic stability, while the oxazolidine moiety contributes to conformational constraint, improving target binding affinity. This compound’s structural versatility allows for further derivatization, enabling the development of novel pharmacophores. Its high purity and defined stereochemistry ensure reproducibility in research applications, making it suitable for structure-activity relationship (SAR) studies and drug discovery programs.

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid structure

2137089-53-1 structure

Product Name:5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid

CAS No:2137089-53-1

MF:C₇H₁₀N₄O₃

MW:198.179300785065

CID:5909346

PubChem ID:165861608

Update Time:2025-10-29

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
- EN300-712749
- 2137089-53-1
- Inchi： 1S/C7H10N4O3/c1-4-6(7(12)13)9-10-11(4)5-2-8-14-3-5/h5,8H,2-3H2,1H3,(H,12,13)/t5-/m1/s1
- InChI Key： CNMRKDXYCQGVFB-RXMQYKEDSA-N
- SMILES： O1C[C@@H](CN1)N1C(C)=C(C(=O)O)N=N1

Computed Properties

Exact Mass: 198.07529019g/mol
Monoisotopic Mass: 198.07529019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 89.3Å²

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-712749-0.05g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	0.05g	$2490.0	2023-05-26
Enamine	EN300-712749-0.1g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	0.1g	$2609.0	2023-05-26
Enamine	EN300-712749-0.25g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	0.25g	$2728.0	2023-05-26
Enamine	EN300-712749-0.5g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	0.5g	$2847.0	2023-05-26
Enamine	EN300-712749-1.0g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	1g	$2965.0	2023-05-26
Enamine	EN300-712749-2.5g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	2.5g	$5810.0	2023-05-26
Enamine	EN300-712749-5.0g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	5g	$8598.0	2023-05-26
Enamine	EN300-712749-10.0g	5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid	2137089-53-1	10g	$12748.0	2023-05-26

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. Alt-proteins: A promising future

Additional information on 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid

5-Methyl-1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137089-53-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and stereochemistry, making it a subject of interest in both academic and industrial research. The oxazolidin ring system and the triazole moiety are key structural elements that contribute to its versatile properties.

Recent studies have highlighted the importance of oxazolidin-containing compounds in drug delivery systems due to their ability to form stable amide bonds with amino acids. The triazole group, on the other hand, is known for its applications in click chemistry and as a bioisostere in medicinal chemistry. The presence of both these functional groups in the same molecule makes 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for multifunctional applications.

The synthesis of this compound involves a series of carefully designed reactions that ensure the preservation of stereochemistry at the oxazolidin center. Researchers have employed various strategies, including organocatalytic methods and transition metal-mediated coupling reactions, to achieve high yields and excellent enantioselectivity. The carboxylic acid group at the 4-position of the triazole ring plays a critical role in determining the compound's solubility and reactivity, making it suitable for further functionalization.

In terms of physical properties, 5-methyl...